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Compound of Interest

Compound Name: 2-(Perfluorododecyl)ethanol

Cat. No.: B1345960 Get Quote

2-(Perfluorodecyl)ethanol, a prominent member of the fluorotelomer alcohol (FTOH) family,

presents a unique profile of properties stemming from its distinct molecular architecture: a

highly stable, fluorinated carbon tail linked to a reactive hydroxyl head group. This structure

imparts both hydrophobic (water-repellent) and lipophobic (oil-repellent) characteristics, making

it a molecule of significant interest in material science, specialty surfactants, and advanced

biomedical applications.

It is crucial for researchers to note a common point of ambiguity in nomenclature. While the

name "perfluorodecyl" implies a 10-carbon fluorinated chain (C10F21), the compound is most

widely identified in chemical databases and literature under CAS Number 865-86-1. This

specific isomer is systematically named 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-

heneicosafluorododecan-1-ol, also known as 10:2 FTOH, reflecting its structure of a 10-carbon

perfluorinated chain attached to a 2-carbon ethanol linker. This guide will focus on this

prevalent C12 compound (total carbons).

This document serves as a comprehensive technical resource, synthesizing core chemical

data, synthesis protocols, application insights, and critical safety and environmental

considerations to support its informed use in research and development.
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The unique behavior of 2-(Perfluorodecyl)ethanol is a direct consequence of its molecular

structure and resulting physical properties. The electron-withdrawing nature of the fluorine

atoms creates a strong, stable, and inert perfluoroalkyl chain, while the terminal hydroxyl group

provides a site for chemical functionalization.
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Caption: Molecular components of 2-(Perfluorodecyl)ethanol.

Compound Identification
A clear identification is paramount for sourcing and regulatory compliance.

Identifier Value

CAS Number 865-86-1[1][2][3][4]

Molecular Formula C12H5F21O[1][3][5]

Molecular Weight 564.13 g/mol [3][5]

EC Number 212-748-7[2][3][5]

Synonyms

10:2 Fluorotelomer alcohol (10:2 FTOH),

1H,1H,2H,2H-Perfluorododecan-1-ol, 1,1,2,2-

Tetrahydroperfluorododecanol[1][3][5]
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Physicochemical Properties
These properties govern the compound's behavior in various matrices, which is critical for

formulation and application development.

Property Value Source

Appearance White solid [3]

Melting Point 92-95 °C [2][3]

Boiling Point 111-111.5 °C at 10 Torr [3]

Density 1.664 g/cm³ [3][6]

Water Solubility Insoluble [3]

Solubility (Organic)

Soluble in some organic

solvents like methyl tert-butyl

ether (MTBE) and acetonitrile.

[1][7]

Vapor Pressure
log Psd (Pa) = -0.9 ± 0.02 at

298.15 K
[3][5]

Refractive Index 1.294 [3][6]

Synthesis and Manufacturing
Understanding the synthesis of 2-(Perfluorodecyl)ethanol is key for ensuring material purity, a

non-negotiable requirement in drug development and high-performance material applications.

While several methods exist, a modern, efficient approach avoids many hazardous reagents

common in traditional fluorination chemistry.[8]

Single-Step Hydrolysis of a Halogenated Precursor
This method represents a significant advancement, offering high efficiency and selectivity. The

causality behind this choice is the elimination of multiple reaction steps and hazardous

reagents, aligning with green chemistry principles.[8]
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Caption: Workflow for the single-step synthesis of 2-(Perfluorodecyl)ethanol.

Experimental Protocol: Synthesis via Hydrolysis
This self-validating protocol ensures a controlled reaction environment to achieve high purity.

Reactor Preparation: A clean, dry, glass-lined reactor equipped with a mechanical stirrer,

thermometer, and reflux condenser is rendered inert with a nitrogen atmosphere.

Solvent and Reagent Addition: The solvent, γ-butyrolactone, is charged into the reactor.

Subsequently, potassium 4-hydroxybutyrate is added and dissolved with gentle stirring.

Precursor Introduction: 2-(Perfluorodecyl)ethyl iodide is slowly added to the reactor. The

choice of slow addition is to control the exothermic nature of the reaction and maintain a

steady temperature.

Reaction Conditions: The mixture is heated to a temperature of 80-100°C. The reaction

progress is monitored via Gas Chromatography (GC) by analyzing aliquots for the

disappearance of the starting iodide.

Workup and Isolation: Upon completion, the reaction mixture is cooled to room temperature.

Water is added to precipitate the crude product. The solid is then collected by filtration.

Purification: The crude product is purified by recrystallization from a suitable solvent system

(e.g., a mixture of a fluorinated solvent and a non-fluorinated co-solvent) to yield high-purity
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2-(Perfluorodecyl)ethanol. Purity is validated using GC-MS and NMR spectroscopy.

Applications in Research and Development
The unique amphiphobic nature of 2-(Perfluorodecyl)ethanol makes it a versatile tool for

scientists. Its perfluorinated chain provides exceptional stability, while the hydroxyl group offers

a reactive handle for further modification.

Advanced Surfactant and Coating Formulations
Due to its ability to dramatically lower surface tension, 2-(Perfluorodecyl)ethanol is a key

component in high-performance surfactants and surface coatings.[1] It is particularly effective in

creating stable, thin films. In firefighting foams, for instance, it reduces the surface tension of

water to values between 15.5 and 17.2 mN/m, enabling the rapid formation of an aqueous film

that suppresses fuel vapors and prevents re-ignition.[8]

Organocatalysis for Ultra-Pure Polymers
In fields like biomedical devices and microelectronics, metal contamination from traditional

catalysts can be a critical point of failure. 2-(Perfluorodecyl)ethanol serves as an effective

metal-free organocatalyst for certain types of polymerization.[8] This approach is advantageous

as it proceeds under mild conditions and produces polymers with well-controlled composition

and molecular weight, which is essential for creating sophisticated materials for drug delivery

systems.[8]

Potential in Advanced Drug Delivery Systems
Preliminary research highlights the potential of 2-(Perfluorodecyl)ethanol in drug delivery, owing

to its interactions with biological membranes.[8] While direct applications are still emerging, its

properties are analogous to the role of ethanol in specialized lipid-based nanocarriers known

as ethosomes. Ethosomes, which contain a high concentration of ethanol, are known to

enhance the penetration of active pharmaceutical ingredients (APIs) through the skin by

fluidizing the lipid bilayers of the stratum corneum.[9][10] The fluorinated nature of 2-

(Perfluorodecyl)ethanol could offer a new modality for creating highly stable, next-generation

vesicular carriers with unique drug-loading and release kinetics.

High-Performance Lubricants and Corrosion Inhibition

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://cymitquimica.com/cas/865-86-1/
https://www.smolecule.com/products/s773546
https://www.smolecule.com/products/s773546
https://www.smolecule.com/products/s773546
https://www.smolecule.com/products/s773546
https://pubmed.ncbi.nlm.nih.gov/30501085/
https://www.mdpi.com/1422-0067/19/12/3806
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


As a lubricant additive, 2-(Perfluorodecyl)ethanol forms a protective chemical film on metal

surfaces.[8] The hydroxyl group bonds to metal oxides, while the perfluorinated chain provides

a low-friction, highly stable boundary layer capable of withstanding temperatures up to 350°C.

[8] This mechanism can reduce friction by 25-40% and provides significant corrosion

protection, particularly for aluminum and steel components.[8]

Safety, Toxicity, and Environmental Profile
As a member of the per- and polyfluoroalkyl substances (PFAS) family, 2-

(Perfluorodecyl)ethanol is subject to significant scrutiny regarding its health and environmental

impact. Researchers must handle this compound with appropriate precautions and be aware of

its regulatory status.

Toxicological Profile
The toxicological data necessitates careful handling to minimize exposure.

Hazard Class GHS Classification Key Findings

Acute Toxicity Not classified as acutely toxic
Low immediate toxicity via

ingestion or inhalation.[2]

Skin/Eye Irritation Skin Irritant 2, Eye Irritant 2
Causes skin and serious eye

irritation upon contact.[2]

Respiratory Irritation STOT SE 3
May cause respiratory irritation

if inhaled as dust or aerosol.[2]

Carcinogenicity
Suspected of causing cancer

(Warning)

Based on aggregated GHS

data.[5]

Reproductive Toxicity
May damage the unborn child

(Danger)

Based on aggregated GHS

data.[5]

Organ Toxicity STOT RE 1

Causes damage to organs

through prolonged or repeated

exposure.[5]

Environmental Fate and Degradation
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A primary concern with FTOHs is their degradation into highly persistent and mobile

perfluorinated carboxylic acids (PFCAs).[7]
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Caption: Environmental degradation pathway of 10:2 FTOH to persistent PFCAs.

The biotransformation of 2-(Perfluorodecyl)ethanol in the environment, under both aerobic and

anaerobic conditions, leads to the formation of terminal degradation products like

perfluorodecanoic acid (PFDA) and perfluorooctanoic acid (PFOA).[7] These end products are
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extremely persistent, bioaccumulative, and have documented health risks, making containment

and proper disposal of the parent compound critical.[7]

Regulatory Context and Handling
Given its classification as a PFAS and its potential to degrade into persistent pollutants, 2-

(Perfluorodecyl)ethanol is subject to regulations such as the EPA's Toxic Substances Control

Act (TSCA) and the European REACH and POPs regulations.[5]

Protocol: Safe Handling and Disposal

Personal Protective Equipment (PPE): Always handle the compound inside a certified

chemical fume hood. Wear nitrile gloves, a lab coat, and chemical splash goggles. For

handling the solid powder where dust may be generated, respiratory protection is necessary.

[2]

Engineering Controls: Use a ventilated enclosure (fume hood) to minimize inhalation risk.

Storage: Store in a tightly sealed container in a cool, dry, well-ventilated area away from

strong oxidizing agents.[2]

Spill Management: In case of a spill, avoid generating dust. Carefully sweep up the solid

material, place it in a sealed container, and label it for hazardous waste disposal.

Disposal: Dispose of all waste containing 2-(Perfluorodecyl)ethanol as hazardous chemical

waste through an authorized service, in accordance with all local, state, and federal

regulations. Do not discharge to drains or the environment.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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